![molecular formula C14H25NO3 B1383112 tert-Butyl 2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate CAS No. 1341038-53-6](/img/structure/B1383112.png)
tert-Butyl 2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate
Overview
Description
“tert-Butyl 2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate” is a chemical compound with the CAS Number: 1341038-53-6 . It has a molecular weight of 255.36 . It is in liquid form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H25NO3/c1-13(2,3)18-12(17)15-8-6-14(7-9-15)5-4-11(16)10-14/h11,16H,4-10H2,1-3H3 . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound has a molecular weight of 255.36 . It is a liquid at room temperature . The InChI code provides further details about its molecular structure .Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis of Spirocyclic Compounds : A study demonstrated the synthesis of spirocyclic compounds like tert-butyl 2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate, which can be used to prepare other biologically active heterocyclic compounds (Moskalenko & Boev, 2012).
- NMR Spectroscopy for Configuration Assignment : NMR spectroscopy was applied to assign the absolute configurations of similar compounds, enhancing our understanding of their structural characteristics (Jakubowska et al., 2013).
Crystallography and Molecular Arrangements
- Crystal Structure Analysis : Research on cyclohexane-spirohydantoin derivatives, closely related to this compound, focused on their molecular structure and crystal structure, revealing insights into the role of substituents in supramolecular arrangements (Graus et al., 2010).
Chemical Synthesis and Transformations
- Spirocyclization Processes : A study explored the atom transfer radical spirocyclization from N-benzyltrichloroacetamides, leading to compounds with spirocyclic structures, indicating potential for further chemical transformations (Diaba et al., 2013).
- Synthesis of Bifunctional Compounds : Efficient synthetic routes to bifunctional tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate were described, providing a convenient entry point to novel compounds accessing chemical space complementary to piperidine ring systems (Meyers et al., 2009).
Biologically Active Compound Studies
- Microbial Reduction for Active Compounds : The enantioselective microbial reduction of similar compounds to this compound was investigated, indicating potential applications in the synthesis of biologically active compounds (Patel et al., 2005).
- Study on Gabapentin-based Compounds : Research involving gabapentin and tert-butyl azaspiro[4.5]decan-2-yl derivatives highlighted the development of new biologically active compounds (Amirani Poor et al., 2018).
Safety and Hazards
properties
IUPAC Name |
tert-butyl 3-hydroxy-8-azaspiro[4.5]decane-8-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H25NO3/c1-13(2,3)18-12(17)15-8-6-14(7-9-15)5-4-11(16)10-14/h11,16H,4-10H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSWIJCQQSRKHQR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CCC(C2)O)CC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H25NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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